2-cyclohexyl-N-{1-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}acetamide

• IUPAC Name: 2-cyclohexyl-N-[2-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-5-methylpyrazol-3-yl]acetamide
• InChI: InChI=1S/C21H23FN4OS/c1-14-11-19(24-20(27)12-15-5-3-2-4-6-15)26(25-14)21-23-18(13-28-21)16-7-9-17(22)10-8-16/h7-11,13,15H,2-6,12H2,1H3,(H,24,27)
• InChI Key: LFJMOXRWZMMXJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)CC2CCCCC2)C3=NC(=CS3)C4=CC=C(C=C4)F
• Molecular Formula: C21H23FN4OS
• Molecular Weight: 398.5 g/mol

Description

This compound is a complex organic molecule with several functional groups, including a cyclohexyl group, a fluorophenyl group, a thiazol group, and a pyrazol group. These groups could potentially confer various chemical properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional shape due to the presence of the various functional groups.

Chemical Reactions Analysis

The reactivity of this compound would depend on the properties of its functional groups. For example, the fluorophenyl group might make the compound more electrophilic, while the pyrazol group could potentially participate in various organic reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would depend on the polarity of its functional groups, and its melting and boiling points would depend on the strength of the intermolecular forces.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s used. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

The future research directions for this compound would depend on its current applications. If it’s a novel compound, initial studies might focus on determining its physical and chemical properties, synthesizing it in the lab, and testing its reactivity.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various proteins and receptors, influencing a range of biological processes .

Mode of Action

It is likely that the compound interacts with its targets in a manner that alters their function, leading to changes in cellular processes .

Biochemical Pathways

Compounds with similar structures have been found to influence various biochemical pathways, leading to a range of downstream effects .

Pharmacokinetics

These properties play a crucial role in determining the bioavailability of the compound, which in turn influences its efficacy .

Result of Action

It is likely that the compound’s interaction with its targets leads to changes in cellular function .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of F5030-0462. Factors such as temperature, pH, and the presence of other molecules can affect how the compound interacts with its targets .